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Compound of Interest

Compound Name: Mycophenolate mofetil

Cat. No.: B7761426 Get Quote

Introduction

Mycophenolate mofetil (MMF) is an immunosuppressive agent and a prodrug of

mycophenolic acid (MPA).[1][2][3] Following administration, MMF is rapidly hydrolyzed by

cellular esterases to its active form, MPA.[4] MPA is a potent, non-competitive, and reversible

inhibitor of inosine monophosphate dehydrogenase (IMPDH), a crucial enzyme in the de novo

pathway of guanosine nucleotide synthesis.[5][6][7] Because T and B lymphocytes are highly

dependent on this pathway for their proliferation, MPA exhibits a more potent cytostatic effect

on these cells compared to other cell types.[2][6] This selective inhibition of lymphocyte

proliferation makes MMF a valuable tool in transplantation medicine and for studying immune

responses and autoimmune diseases in a research setting. Proper dissolution and preparation

of MMF are critical for obtaining accurate and reproducible results in cell culture experiments.

Mechanism of Action Overview
Mycophenolate mofetil acts as an immunosuppressant by depleting the guanosine nucleotide

pool required for DNA and RNA synthesis in lymphocytes. This ultimately inhibits T- and B-cell

proliferation, suppressing cell-mediated immunity and antibody formation.[1][2][5][6]
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Stock Solution Preparation (in Biosafety Cabinet)

Working Solution Preparation

Weigh MMF Powder

Dissolve in sterile DMSO

Vortex until fully dissolved

Filter-sterilize (0.22 µm)

Aliquot into sterile tubes

Store at -20°C or -80°C

Thaw stock solution aliquot

Use one aliquot

Dilute in cell culture medium
to final concentration

Vortex briefly

Add to cell culture
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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